Continuous-flow synthesis of vitamin D3†

Chemical Communications Pub Date: 2010-09-28 DOI: 10.1039/C0CC02239J

Abstract

A highly efficient, two-stage, continuous-flow synthesis of vitamin D3 from provitamin D3 was achieved. The developed method afforded the desired product in high yield (HPLC-UV: 60%, isolated: 32%) and required neither intermediate purification nor high-dilution conditions.

Graphical abstract: Continuous-flow synthesis of vitamin D3
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